Cas no 105051-01-2 (2H-Pyran, tetrahydro-2-[3-[4-(phenylmethoxy)butoxy]propoxy]-)

• Product Name: 2H-Pyran, tetrahydro-2-[3-[4-(phenylmethoxy)butoxy]propoxy]-
• CAS No: 105051-01-2
• MF: C₁₉H₃₀O₄
• MW: 322.439106464386
• CID: 1149575
• PubChem ID: 70451722
• Update Time: 2025-04-20

2H-Pyran, tetrahydro-2-[3-[4-(phenylmethoxy)butoxy]propoxy]- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, tetrahydro-2-[3-[4-(phenylmethoxy)butoxy]propoxy]-
• 105051-01-2
• SCHEMBL10821993
• 2-(3-(4-(Benzyloxy)butoxy)propoxy)tetrahydro-2H-pyran
• DB-162989

• Inchi： 1S/C19H30O4/c1-2-9-18(10-3-1)17-21-13-7-6-12-20-14-8-16-23-19-11-4-5-15-22-19/h1-3,9-10,19H,4-8,11-17H2
• InChI Key： PYGDGXMFSVXNST-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCCCOCCCCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 322.2145
• Monoisotopic Mass: 322.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92